Cas no 80904-18-3 (3-(Dioctylamino)propanenitrile)

• Product name: 3-(Dioctylamino)propanenitrile
• CAS No: 80904-18-3
• MF: C₁₉H₃₈N₂
• MW: 294.518
• CID: 2802906
• PubChem ID: 13668934

3-(Dioctylamino)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(DIOCTYLAMINO)PROPANENITRILE
• DTXSID90546285
• SCHEMBL11586970
• 80904-18-3
• 3-(Dioctylamino)propanenitrile

• Inchi： InChI=1S/C19H38N2/c1-3-5-7-9-11-13-17-21(19-15-16-20)18-14-12-10-8-6-4-2/h3-15,17-19H2,1-2H3
• InChI Key： SRCVGTJPKQUSNG-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 294.303499221Da
• Monoisotopic Mass: 294.303499221Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 16
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 27Ų